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Compound of Interest

Compound Name: Cbz-Phe-(Alloc)Lys-PAB-PNP

Cat. No.: B15608234 Get Quote

Essential Safety and Handling Guide for Cbz-
Phe-(Alloc)Lys-PAB-PNP
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

Cbz-Phe-(Alloc)Lys-PAB-PNP (CAS No: 159857-90-6), a cleavable linker utilized in the

design of antibody-drug conjugates (ADCs).[1] Adherence to these guidelines is essential to

ensure personal safety and proper disposal of hazardous materials.

Personal Protective Equipment (PPE)
Due to the presence of a p-nitrophenyl (PNP) group, which is classified as an acutely toxic or

"P-listed" chemical, stringent safety precautions are required. All disposable materials that

come into contact with this compound must be treated as hazardous waste.

Recommended PPE for Handling Cbz-Phe-(Alloc)Lys-PAB-PNP:
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile). Inspect for

integrity before each use and

replace if contaminated.

To prevent skin contact with

the chemical. Contaminated

gloves must be disposed of as

hazardous waste.

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect eyes from dust

particles and potential

splashes.

Skin and Body
A buttoned lab coat must be

worn at all times.

To protect skin and personal

clothing from contamination.

Respiratory

Use in a well-ventilated area or

a chemical fume hood. A dust

mask (e.g., N95) is

recommended for handling the

solid to prevent inhalation.

Although not classified as a

respiratory hazard, the fine

powder nature of many

peptides warrants protection

against inhalation.[2] The use

of a fume hood is a standard

precaution for handling

potentially hazardous

chemicals.

Operational Plan: Step-by-Step Handling Procedure
This workflow is designed to minimize exposure and ensure safe handling of Cbz-Phe-
(Alloc)Lys-PAB-PNP from receipt to disposal.
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Workflow for Handling Cbz-Phe-(Alloc)Lys-PAB-PNP
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Disposal Plan: Managing P-Listed Hazardous Waste
The p-nitrophenyl (PNP) moiety in Cbz-Phe-(Alloc)Lys-PAB-PNP necessitates that all waste

generated be treated as acutely toxic "P-listed" hazardous waste.

Key Disposal Requirements:

Empty Containers: The original container of Cbz-Phe-(Alloc)Lys-PAB-PNP, even when

empty, must be disposed of as hazardous waste. Do not rinse and reuse.[3]

Contaminated Materials: All disposable materials that have come into contact with the

chemical, including gloves, weighing boats, pipette tips, and paper towels, must be collected

as hazardous waste.[3][4]

Non-Disposable Materials: Any non-disposable labware (e.g., glassware) must be

decontaminated by triple-rinsing with a suitable solvent. The rinsate from all three rinses

must be collected and disposed of as hazardous waste.[3][4]

Waste Collection:

Collect all P-listed waste in a designated, sealed, and clearly labeled hazardous waste

container.

The container for collecting P-listed chemical waste must not exceed one quart in volume.

[3]

The label must include the words "Hazardous Waste," the full chemical name (Cbz-Phe-
(Alloc)Lys-PAB-PNP), and identify the hazard as "Acutely Toxic."

Disposal Procedure:

Segregate Waste: At the point of generation, separate all P-listed waste from other

laboratory waste streams.

Collect in Designated Container: Place all contaminated disposables and collected rinsate

into a labeled, one-quart hazardous waste container.
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Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department

for specific procedures on the collection and disposal of P-listed hazardous waste.[5] Follow

all local and federal regulations for hazardous waste disposal.

By adhering to these safety protocols, researchers can minimize risks and ensure the safe

handling and disposal of Cbz-Phe-(Alloc)Lys-PAB-PNP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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